Cas no 1805115-76-7 ((5-Chloro-6-(trifluoromethyl)pyridin-3-yl)methanol)

• Product Name: (5-Chloro-6-(trifluoromethyl)pyridin-3-yl)methanol
• CAS No: 1805115-76-7
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4902491
• Update Time: 2025-05-20

(5-Chloro-6-(trifluoromethyl)pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(trifluoromethyl)pyridine-5-methanol
• (5-chloro-6-(trifluoromethyl)pyridin-3-yl)methanol
• (5-Chloro-6-(trifluoromethyl)pyridin-3-yl)methanol

• Inchi： 1S/C7H5ClF3NO/c8-5-1-4(3-13)2-12-6(5)7(9,10)11/h1-2,13H,3H2
• InChI Key： MLKJKBVHIRPWAU-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=CN=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1

Additional information on (5-Chloro-6-(trifluoromethyl)pyridin-3-yl)methanol

Introduction to (5-Chloro-6-(trifluoromethyl)pyridin-3-yl)methanol (CAS No. 1805115-76-7)

The compound (5-Chloro-6-(trifluoromethyl)pyridin-3-yl)methanol, identified by the CAS number 1805115-76-7, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatile reactivity. The structure of this molecule features a pyridine ring substituted with a chlorine atom at the 5-position, a trifluoromethyl group at the 6-position, and a hydroxymethyl group at the 3-position. These substituents contribute to its distinctive chemical behavior and make it a valuable compound in modern chemical research.

Recent studies have highlighted the importance of pyridine derivatives like (5-Chloro-6-(trifluoromethyl)pyridin-3-yl)methanol in drug discovery and development. The presence of electron-withdrawing groups such as chlorine and trifluoromethyl enhances the molecule's ability to participate in various biochemical interactions, making it a promising candidate for targeting specific enzymes or receptors. For instance, researchers have explored its potential as an inhibitor of certain kinases, which are critical in cellular signaling pathways associated with diseases like cancer.

The synthesis of (5-Chloro-6-(trifluoromethyl)pyridin-3-yl)methanol involves advanced organic chemistry techniques, including multi-step synthesis and precise control over reaction conditions. The introduction of substituents at specific positions on the pyridine ring requires careful planning to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have further streamlined the production process, reducing environmental impact while maintaining product quality.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and ethyl acetate. Its stability under various storage conditions has been thoroughly investigated, with findings indicating that it remains stable at room temperature for extended periods when stored away from light and moisture.

The applications of (5-Chloro-6-(trifluoromethyl)pyridin-3-yl)methanol extend beyond pharmaceuticals. It has shown promise in agrochemicals as a potential herbicide or fungicide due to its ability to disrupt key metabolic pathways in target organisms. Additionally, its electronic properties make it a candidate for use in organic electronics, where it could serve as a component in light-emitting diodes (LEDs) or photovoltaic materials.

Recent research has also focused on the environmental fate of this compound. Studies indicate that it undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its breakdown. This information is crucial for assessing its ecological impact and ensuring sustainable practices during its production and application.

In conclusion, (5-Chloro-6-(trifluoromethyl)pyridin-3-yl)methanol (CAS No. 1805115-76-7) stands out as a versatile and valuable compound with diverse applications across multiple fields. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in modern chemical innovation.